Methyl 4-{[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate
Methyl 4-{[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate
Brand Name:
Vulcanchem
CAS No.:
315695-13-7
VCID:
VC0382551
InChI:
InChI=1S/C19H19N3O2S2/c1-24-18(23)12-8-6-11(7-9-12)10-25-19-21-16(20)15-13-4-2-3-5-14(13)26-17(15)22-19/h6-9H,2-5,10H2,1H3,(H2,20,21,22)
SMILES:
COC(=O)C1=CC=C(C=C1)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N
Molecular Formula:
C19H19N3O2S2
Molecular Weight:
385.5g/mol
Methyl 4-{[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate
CAS No.: 315695-13-7
Main Products
VCID: VC0382551
Molecular Formula: C19H19N3O2S2
Molecular Weight: 385.5g/mol
![Methyl 4-{[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate - 315695-13-7](/images/no_structure.jpg)
| CAS No. | 315695-13-7 |
|---|---|
| Product Name | Methyl 4-{[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate |
| Molecular Formula | C19H19N3O2S2 |
| Molecular Weight | 385.5g/mol |
| IUPAC Name | methyl 4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzoate |
| Standard InChI | InChI=1S/C19H19N3O2S2/c1-24-18(23)12-8-6-11(7-9-12)10-25-19-21-16(20)15-13-4-2-3-5-14(13)26-17(15)22-19/h6-9H,2-5,10H2,1H3,(H2,20,21,22) |
| Standard InChIKey | YBGACINAOSJNQY-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N |
| PubChem Compound | 1042769 |
| Last Modified | Nov 11 2021 |
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